Cas no 41372-08-1 (Methyldopa hydrate)

• Product Name: Methyldopa hydrate
• CAS No: 41372-08-1
• MF: C₁₀H₁₅NO₅
• MW: 229.229803323746
• MDL: MFCD30179484
• CID: 55407
• PubChem ID: 38852
• Update Time: 2025-04-18

Methyldopa hydrate Chemical and Physical Properties

Names and Identifiers

• L-Methyldopa
• α-Methyldopa
• Methyldopa
• Carbidopa
• (-)-3,4-Dihydroxy-alpha-methyl-L-phenylalanine sesquihydrate
• α-Methyl-L-DOPA
• (-)-3-(3,4-DIHYDROXYPHENYL)-2-METHYL-L-ALANINE SESQUIHYDRATE
• (S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid hydrate
• 3-Hydroxy-alpha-methyltyrosine
• Alpha-Methyldopa Sesquihydrate
• Alpha-methyl-l-dopa sesquihydrate
• L-α-Methyl DOPA Hydr
• L-α-Methyl DOPA Hydrate
• Methyldopa Sesquihydrate
• (?)-3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine sesquihydrate
• 3-(3,4-DIHYDROXYPHENYL)-2-METHYL-
• 3-(3,4-Dihydroxyphenyl)-2-methyl-L-alanine,MK-351,Methyl-L-DOPA
• L-α-Methyl-DOPA Hydrate
• Methyldopa hydrate
• MK-351 hydrate
• α-Methyldopa sesquihydrate
• α-Methyl-L-DOPA Hydrate
• L-Methyldopa sesquihydrate
• MK-351
• 3-Hydroxy-b-methyl-L-tyrosine hydrate
• 3-Hydroxy-alpha-methyl-L-tyrosine hydrate
• Methyl dopa sesquihydrate
• L-α-MethylDOPAHydrate
• A825537
• 41372-08-1
• L-Tyrosine, 3-hydroxy-a-methyl-, hydrate (2:3)
• BCP13422
• L-(-)--Methyldopa (hydrate)
• AKOS024348864
• Racemic methyldopa
• Methyldopa for system suitability
• MK-351 hydrate;Methyldopa hydrate
• 3-(3 pound not4-DIHYDROXYPHENYL)-2-METHYL-
• MFCD00149280
• (S)-2-Amino-3-(3,4-dihydroxyphenyl)-2-methylpropionic acid sesquihydrate
• SCHEMBL17747949
• a-Methyl-L-dopasesquihydrate
• (2S)-2-amino-3-(3,4-dihydroxyphenyl)-2-methylpropanoic acid;hydrate
• L-(-)-alpha-Methyldopa (hydrate)
• AS-13288
• CHEMBL4063475
• L-alpha-Methyl DOPA Hydrate
• XDJUBZFLFDODNF-PPHPATTJSA-N

• MDL： MFCD30179484
• Inchi： 1S/C10H13NO4.H2O/c1-10(11,9(14)15)5-6-2-3-7(12)8(13)4-6;/h2-4,12-13H,5,11H2,1H3,(H,14,15);1H2/t10-;/m0./s1
• InChI Key： XDJUBZFLFDODNF-PPHPATTJSA-N
• SMILES： OC([C@](C)(CC1C=CC(=C(C=1)O)O)N)=O.O

Computed Properties

• Exact Mass: 229.09500
• Monoisotopic Mass: 229.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 246
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 33
• XLogP3: Not determined
• Topological Polar Surface Area: 171

Experimental Properties

• Color/Form: powder
• Density: 1.403
• Melting Point: ≥300 °C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: 0.1-1 g/100 mL at 23 ºC
• Stability/Shelf Life: Stable, but may be light sensitive. Very hygroscopic. Undergoes catalytic oxygenation in the presence of magnesium, cupric, cobalt, nickel and ferric ions. Store under a dry atmosphere.
• PSA: 113.01000
• LogP: 1.07830
• Solubility: Soluble
• Merck: 13,6080
• Sensitiveness: Air & Light Sensitive
• Specific Rotation: -12.5 ~ -14.5° (c=1, in H2O)
• Optical Activity: [α]25/D −13°, c = 1 in H2O
• Vapor Pressure: No data available

Methyldopa hydrate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21-36/37/38-42/43-65
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：YP2860000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R20/21; R36/37/38; R42/43; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters